Cas no 1060816-18-3 (2-Bromo-4-isopropyloxazole)

• Product Name: 2-Bromo-4-isopropyloxazole
• CAS No: 1060816-18-3
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 2624147
• PubChem ID: 72212319
• Update Time: 2025-04-21

2-Bromo-4-isopropyloxazole Chemical and Physical Properties

Names and Identifiers

• AB68314
• 1060816-18-3
• 2-BROMO-4-ISOPROPYLOXAZOLE
• AKOS026735797
• 2-Bromo-4-isopropyloxazole

• Inchi： 1S/C6H8BrNO/c1-4(2)5-3-9-6(7)8-5/h3-4H,1-2H3
• InChI Key： LMMYCPVEEHKMIQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CO1)C(C)C

Computed Properties

• Exact Mass: 188.97893Da
• Monoisotopic Mass: 188.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų